Cas no 878-14-8 (1,2-Cyclopropanedicarboxylic acid, ethyl methyl ester)

• Product Name: 1,2-Cyclopropanedicarboxylic acid, ethyl methyl ester
• CAS No: 878-14-8
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 652135
• Update Time: 2024-01-31

1,2-Cyclopropanedicarboxylic acid, ethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanedicarboxylic acid, ethyl methyl ester
• Aethylmethyl-1,2-cyclopropandicarboxylat

• Inchi： 1S/C8H12O4/c1-3-12-8(10)6-4-5(6)7(9)11-2/h5-6H,3-4H2,1-2H3
• InChI Key： PSWYXXNEDUYTHS-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CC1C(OCC)=O

Computed Properties

• Exact Mass: 172.074
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.187
• Boiling Point: 227.7°C at 760 mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.468